1-(Styrenesulphonyl)-2-oxo-5-isopropyloxy pyrrolidine

• Molecular Formula: C15H19NO4S
• Molecular Weight: 309.4 g/mol
• IUPAC Name: 1-(2-phenylethenylsulfonyl)-5-propan-2-yloxypyrrolidin-2-one
• InChI: InChI=1S/C15H19NO4S/c1-12(2)20-15-9-8-14(17)16(15)21(18,19)11-10-13-6-4-3-5-7-13/h3-7,10-12,15H,8-9H2,1-2H3
• InChI Key: XNSAJUNQAHRZLI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1CCC(=O)N1S(=O)(=O)C=CC2=CC=CC=C2

Description

1-(Styrenesulphonyl)-2-oxo-5-isopropyloxy pyrrolidine is a useful research compound. Its molecular formula is C15H19NO4S and its molecular weight is 309.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3.53 g of 2-oxo-5-isopropyloxy pyrrolidine in 85 cm3 of anhydrous tetrahydrofuran, cooled to -10° C., 15.42 g of a 1.6M solution of N-butyllithium in hexane is added, operating at -10° to -5° C. This is agitated for 30 minutes, while cooling to -45° C., then a solution of 5 g of styrenesulphonyl chloride (CA 47, 3262c, 1953) in 35 cm3 of anhydrous tetrahydrofuran is added slowly, while operating at -45° to -40° C. After allowing a return to ambient temperature, the solvent is evaporated off under reduced pressure and the residue is chromatographed on silica, eluting with a mixture of ethyl ethyl acetate and hexane (1--1). The product obtained is crystallized from ethanol, and 3.1 g of the expected product is obtained. m.p. 92°-94° C.